N-(4,5-dimethylthiazol-2-yl)-4-(phenylsulfonyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(4,5-dimethyl-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C15H18N2O3S2/c1-11-12(2)21-15(16-11)17-14(18)9-6-10-22(19,20)13-7-4-3-5-8-13/h3-5,7-8H,6,9-10H2,1-2H3,(H,16,17,18)
• InChI Key: MKIPGOGFUZYWRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CCCS(=O)(=O)C2=CC=CC=C2)C
• Molecular Formula: C15H18N2O3S2
• Molecular Weight: 338.4 g/mol

Description

N-(4,5-dimethylthiazol-2-yl)-4-(phenylsulfonyl)butanamide, commonly known as MTS, is a chemical compound that has gained significant attention in scientific research due to its diverse applications in various fields. MTS is a thiazolyl blue tetrazolium bromide (MTT) analog and is widely used as a biochemical reagent to measure cell viability and proliferation.

Scientific Research Applications

Herbicidal Activity and Biophore Models

Research has delved into the synthesis and herbicidal activities of N-phenylsulfonyl derivatives, focusing on establishing biophore models for various sulfonamide compounds. These studies have led to the identification of compounds with promising herbicidal properties, guiding further development in agricultural chemistry (Ren et al., 2000).

Lipoxygenase Inhibition

Investigations into the synthesis of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives have demonstrated their potential as lipoxygenase inhibitors. These studies contribute to understanding the role of these compounds in modulating inflammatory responses, highlighting their biological significance (Aziz‐ur‐Rehman et al., 2016).

Urease Inhibition

The synthesis of novel indole-based hybrid oxadiazole scaffolds incorporating N-(substituted-phenyl)butanamides has been explored for their urease inhibitory potential. This research has implications for the development of therapeutic agents targeting diseases caused by urease-producing pathogens (Nazir et al., 2018).

CDK2 Inhibition for Cancer Therapy

Structure-based drug design has led to the discovery of 2-aminothiazole derivatives as potent CDK2 inhibitors. These findings are significant for the development of targeted cancer therapies, showcasing the potential of N-(4,5-dimethylthiazol-2-yl)-4-(phenylsulfonyl)butanamide derivatives in oncology research (Vulpetti et al., 2006).

Cell Growth Assays

The compound and its analogs have been utilized in cell growth assays, such as the MTS assay, to evaluate cell viability and drug sensitivity. This application is crucial for preclinical drug development, offering a reliable method for assessing the efficacy of new therapeutic compounds (Cory et al., 1991).